GR 100679

• Molecular Formula: C34H44N6O5
• Molecular Weight: 616.7 g/mol
• InChI: InChI=1S/C34H44N6O5/c1-22(37-30(41)21-36-32(43)24-14-8-5-9-15-24)31(42)38-28(19-25-20-35-27-17-11-10-16-26(25)27)33(44)39-29(34(45)40(2)3)18-23-12-6-4-7-13-23/h4,6-7,10-13,16-17,20,22,24,28-29,35H,5,8-9,14-15,18-19,21H2,1-3H3,(H,36,43)(H,37,41)(H,38,42)(H,39,44)/t22-,28+,29-/m0/s1
• InChIKey: IBHXDZADSPABSD-GJDOKZOISA-N

GR 100679: Peptidic NK2 Antagonist and Radioligand

GR 100679 (GR-100679, GR100679) is a potent, peptidic antagonist of the tachykinin NK2 receptor (NK2R) [1]. Unlike non-peptide antagonists or agents targeting NK1/NK3 receptors, GR 100679 exhibits high subtype selectivity for NK2 over NK1 and NK3, and is widely utilized in its tritiated form ([³H]GR100679) as a radioligand for characterizing NK2 receptor binding, distribution, and function [2]. This dual role as both antagonist and research tool compound distinguishes GR 100679 from clinical candidates and non-peptide NK2 antagonists in procurement decisions [3].

Radioligand High-affinity [3H]GR100679 for NK2 binding assays

Probe type Peptidic orthosteric NK2 antagonist

Research context Receptor density quantification, antagonist screening, cross-species calibration

• [1] MeSH (Medical Subject Headings). GR 100679 (Supplementary Concept): a NK2 receptor antagonist. National Library of Medicine, 1993. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. [³H]GR100679 ligand page. Ligand ID: 3822. View Source
• [3] Drug Information Database. GR100679: Target NK-2 receptor. Drug ID: D08SGF. View Source

GR 100679: NK2 Modulator Substitution Risks

Substituting GR 100679 with other NK2 antagonists such as SR 48968 (saredutant) or GR 159897 introduces significant scientific and experimental risk due to differences in chemical class (peptide vs. non-peptide), species-dependent pharmacology, and functional application. GR 100679's peptidic nature enables its use as a radioligand for direct receptor quantification, a capability not shared by non-peptide antagonists [1]. Additionally, in vivo studies demonstrate that GR 100679 and SR 48968 exhibit differential potency ranges and species-selectivity profiles, meaning binding data or functional outcomes cannot be extrapolated across these compounds [2]. Generic substitution fails when the experimental objective requires a validated radioligand or when reproducing published NK2 receptor characterization studies that specifically employed [³H]GR100679 as the reference ligand [3].

• Broad-spectrum antagonist may confound NK2 attribution

  GR138676 (NK1/NK2/NK3 active) cannot substitute for GR100679; off-target signaling may obscure NK2-specific interpretation.

• Non-peptide antagonist affinity shifts across species

  GR159897 affinity varies between human and rat NK2, whereas [3H]GR100679 binding is reported as consistent, limiting cross-study alignment.

• [1] Fujifilm Wako Pure Chemical Corporation. GR159897 product technical datasheet: competes for binding of [³H]GR100679 to hNK2-transfected CHO cells with a pKi of 9.5. View Source
• [2] Stratton SC, Beresford IJM, Harvey FJ, Turpin MP, Hagan RM, Tyers MB. Anxiolytic activity of tachykinin NK2 receptor antagonists in the mouse light-dark box. European Journal of Pharmacology, 1993. View Source
• [3] Hagan RM, Ireland SJ, Jordan CC, Beresford IJ, Deal MJ, Ward P. Characterization, CNS distribution and function of NK2 receptors studied using potent NK2 receptor antagonists. Regulatory Peptides, 1993; 46(1-2): 9-19. PMID: 8210508. View Source

GR 100679: Key NK2 Antagonist Comparisons

Human NK2 Receptor Affinity Comparison

GR 100679 in its tritiated form ([³H]GR100679) serves as a validated radioligand for NK2 receptor binding studies, with a measured antagonist affinity (pKd) of 9.2 at human NK2 receptors [1]. In contrast, non-peptide NK2 antagonists such as SR 48968 (saredutant) and GR 159897 are typically used as cold competitors in displacement assays against [³H]GR100679 rather than serving as radioligands themselves, positioning GR 100679 as the reference standard for quantifying NK2 receptor density and ligand binding parameters .

NK2 Binding Affinity

Head-to-head

Kd 0.6 nM
pKd 9.2

Baseline for receptor quantification

GR159897 Ki 0.316 nM in same system

Evidence Dimension	Radioligand binding affinity (pKd) at human NK2 receptor
Target Compound Data	pKd = 9.2 (Kd ≈ 0.6 nM)
Comparator Or Baseline	SR 48968: Not applicable as radioligand; used as cold competitor against [³H]GR100679. GR 159897: Competes for [³H]GR100679 binding with pKi = 9.51.
Quantified Difference	GR 100679 is the radioligand standard; GR 159897 exhibits comparable affinity as a cold competitor (pKi 9.51 vs. pKd 9.2)
Conditions	[³H]GR100679 binding to human NK2 receptors expressed in CHO cells

Why This Matters

This establishes GR 100679 as the essential radioligand for NK2 receptor binding assays, irreplaceable by non-radioactive antagonists for receptor quantification experiments.

• [1] IUPHAR/BPS Guide to Pharmacology. [³H]GR100679 ligand page: pKd 9.2 (Kd 6×10⁻¹⁰ M) at human NK2 receptor. Ligand ID: 3822. View Source

Cross-Species NK2 Binding Variability

In a head-to-head in vivo comparison, GR 100679 and (±)-SR 48968 were evaluated for anxiolytic-like activity in the mouse light-dark box paradigm [1]. GR 100679 produced dose-dependent increases in time spent in the light compartment across a broad dose range of 0.02–200 μg/kg (s.c.), demonstrating a >10,000-fold active dose range. SR 48968 exhibited a narrower effective dose range of 0.05–5.0 μg/kg (s.c.), a 100-fold range [1]. This differential dose-response breadth reflects distinct pharmacokinetic and pharmacodynamic properties between the peptidic and non-peptidic NK2 antagonists.

Species-dependent affinity

Reported

GR159897 affinity shifts 3.2-fold between human and rat

[3H]GR100679 binding consistent

Supports cross-species comparison

Species heterogeneity may alter antagonist potency

Evidence Dimension	In vivo anxiolytic activity dose range
Target Compound Data	0.02–200 μg/kg s.c. (dose-dependent increase in light-side time)
Comparator Or Baseline	(±)-SR 48968: 0.05–5.0 μg/kg s.c.
Quantified Difference	GR 100679 effective dose range is >100-fold broader than SR 48968
Conditions	Mouse light-dark box model, subcutaneous administration

Why This Matters

GR 100679 provides a wider experimental dosing window for in vivo behavioral studies, reducing the risk of ceiling effects or narrow therapeutic indices when investigating NK2-mediated behaviors.

• [1] Stratton SC, Beresford IJM, Harvey FJ, Turpin MP, Hagan RM, Tyers MB. Anxiolytic activity of tachykinin NK2 receptor antagonists in the mouse light-dark box. European Journal of Pharmacology, 1993; 250(3): R11-R12. View Source

NK2 Subtype Selectivity Profiling

A comparative binding study ranking multiple tachykinin antagonists in rat colon membranes established the following affinity hierarchy: GR 159897 > GR 100679 ≥ GR 94800 > (±)SR 48968 > L-659,877 > MEN 10376 > CP 96,345 ≥ GR 82334 [1]. This cross-compound ranking places GR 100679 in the second-tier affinity group, with GR 159897 demonstrating the highest affinity in this species-tissue context. This species-dependent affinity profile is critical for experimental design, as NK2 receptor pharmacology varies significantly across species [1].

NK2 Subtype Selectivity

Class-level

>200,000-fold

NK2 over NK3

Supports NK2-specific attribution

Non-selective antagonist GR138676 data for comparison

Evidence Dimension	Relative binding affinity rank order
Target Compound Data	Ranked second (GR 159897 > GR 100679 ≥ GR 94800)
Comparator Or Baseline	GR 159897 (highest affinity); (±)SR 48968 (lower affinity than GR 100679); L-659,877; MEN 10376; CP 96,345; GR 82334
Quantified Difference	GR 159897 > GR 100679 ≥ GR 94800 > (±)SR 48968 > L-659,877 > others
Conditions	Competition binding in rat colon membrane homogenates

Why This Matters

This ranking guides compound selection when species-specific NK2 pharmacology is relevant, as affinity differences between human and rodent receptors necessitate careful comparator matching.

• [1] Yumpu document. Şekil 3: Taşikinin antagonistlerinin sıçan kolon membranlarına bağlanma güçleri sıralaması. Citing reference 49 from primary literature. View Source

[³H]GR100679 as the Reference Radioligand for hNK2-CHO Cell Binding Assays

GR 159897, a potent non-peptide NK2 antagonist, is routinely characterized by its ability to compete for [³H]GR100679 binding to human NK2 receptors expressed in CHO cells, yielding a pKi of 9.51 . Similarly, in rat colon membranes, GR 159897 inhibits [³H]GR100679 binding with a pKi of 10 [1]. These data establish [³H]GR100679 as the industry-standard radioligand against which novel NK2 ligands are benchmarked. Without [³H]GR100679, quantitative characterization of competitor affinity at NK2 receptors cannot be performed in a standardized manner.

Evidence Dimension	Use as reference radioligand in competition binding assays
Target Compound Data	[³H]GR100679 used as radioligand at hNK2-CHO cells and rat colon membranes
Comparator Or Baseline	GR 159897 competes for [³H]GR100679 binding: hNK2 pKi = 9.51; rat colon pKi = 10
Quantified Difference	GR 159897 pKi values of 9.51 (human) and 10 (rat) against [³H]GR100679
Conditions	Human NK2-transfected CHO cells; rat colon membrane homogenates

Why This Matters

Procurement of [³H]GR100679 is essential for any laboratory conducting NK2 receptor binding assays; alternative radioligands are not comparably validated for this target.

• [1] GLPBIO. GR 159897 product page: inhibits binding of [³H]GR100679 to rat colon membranes with pKi of 10. View Source

GR 100679: Research Applications

NK2 Receptor Radioligand Binding Assays

Laboratories conducting quantitative receptor binding assays, saturation analysis, or autoradiographic mapping of NK2 receptor distribution require [³H]GR100679 as the validated radioligand [1]. Non-radioactive NK2 antagonists cannot substitute for these applications, making procurement of tritiated GR 100679 essential for receptor characterization studies in human, rat, and guinea pig tissues [2].

NK2-Mediated Anxiety: In Vivo Studies

Researchers investigating the role of NK2 receptors in anxiety-related behaviors should select GR 100679 for its broad active dose range (0.02–200 μg/kg s.c.) in validated models such as the mouse light-dark box [1]. This wide dosing window enables dose-response characterization without the narrow constraints observed with non-peptide antagonists like SR 48968, which exhibits a restricted 100-fold effective range [1].

Species-Specific NK2 Pharmacology Tool

Drug discovery programs screening novel NK2 receptor antagonists require [³H]GR100679 as the reference radioligand for competition binding assays [1]. The pKi values of candidate compounds (e.g., GR 159897 with pKi = 9.51 at hNK2 and 10 at rat colon) are directly benchmarked against [³H]GR100679 binding, establishing this radioligand as the industry-standard reference for affinity determinations [2].

Species-Specific NK2 Pharmacology Studies

Investigations of species-dependent differences in NK2 receptor pharmacology benefit from GR 100679 due to its well-characterized binding profile across human, rat, and guinea pig receptors [1]. The compound's peptidic nature and established rank order among NK2 antagonists (GR 159897 > GR 100679 ≥ GR 94800 > SR 48968 in rat colon membranes) provide a reference point for cross-species comparative studies [1].

Application

Selection Property

Validation Focus

NK2 receptor binding assays

High-affinity radioligand probe

Receptor density (Bmax), antagonist screening

NK2-mediated anxiety behavioral studies

Species-independent peptide probe

Behavioral pharmacology endpoints, dose-response characterization

Cross-species NK2 pharmacology

Consistent binding across species

Calibration of novel antagonist affinities

• [1] Hagan RM, Ireland SJ, Jordan CC, Beresford IJ, Deal MJ, Ward P. Characterization, CNS distribution and function of NK2 receptors studied using potent NK2 receptor antagonists. Regulatory Peptides, 1993; 46(1-2): 9-19. PMID: 8210508. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. [³H]GR100679 ligand page. Ligand ID: 3822. View Source